3-Chlorobenzylmalonic acid monoethyl ester

• Molecular Formula: C12H13ClO4
• Molecular Weight: 256.68 g/mol
• IUPAC Name: 2-[(3-chlorophenyl)methyl]-3-ethoxy-3-oxopropanoic acid
• InChI: InChI=1S/C12H13ClO4/c1-2-17-12(16)10(11(14)15)7-8-4-3-5-9(13)6-8/h3-6,10H,2,7H2,1H3,(H,14,15)
• InChI Key: VZXIENOHRZRMCQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CC(=CC=C1)Cl)C(=O)O

Description

3-Chlorobenzylmalonic acid monoethyl ester is a useful research compound. Its molecular formula is C12H13ClO4 and its molecular weight is 256.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of potassium hydroxide (26 g) in absolute ethanol (375 ml) is added during 30 minutes to an ice-cold solution of diethyl 3-chlorobenzylmalonate (112 g) in absolute ethanol (375 ml). The solution is stirred at room temperature for 18 hours, and the solvent removed under reduced pressure. The residue is dissolved in water (1200 ml) and the solution cooled in an ice-bath. Concentrated hydrochloric acid (29 ml) is added, and the solution extracted with ether (2×350 ml). The combined ether solutions are washed with water (250 ml), dried over magnesium sulfate, and evaporated under reduced pressure to give as an oil, 3-chlorobenzylmalonic acid monoethyl ester; NMR (CDCl3)δ: 10.13 (s, 1H), 7.2 (m, 4H), 4.15 (q, 2H), 3.5 (m, 3H), 1.21 (t, 3H).

Synthesis routes and methods II

Procedure details